Amidephrine hydrochloride

• CAS: 25952-69-6
• Molecular Formula: C10H17ClN2O3S
• Molecular Weight: 280.77 g/mol
• InChI: InChI=1S/C10H16N2O3S.ClH/c1-11-7-10(13)8-4-3-5-9(6-8)12-16(2,14)15;/h3-6,10-13H,7H2,1-2H3;1H
• InChIKey: KROFTUPDCYHRPV-UHFFFAOYSA-N

Amidephrine Hydrochloride: α₁-Adrenoceptor Agonist Overview

Amidephrine hydrochloride (CAS 25952-69-6) is the (+)-enantiomer monohydrochloride salt of a sulfonamide-substituted phenethylamine derivative classified as a selective α₁-adrenergic receptor (AR) agonist [1]. The parent compound, amidephrine, differs from its hydroxyl-substituted congener phenylephrine by a methylsulfonamido group at the meta-position of the benzene ring, which confers distinct pharmacodynamic properties including decreased β-receptor stimulant action, elevated α-receptor potency and duration, and reduced mucosal irritation [2]. Although the clinical and marketed form is the racemic mesylate salt (Fentrinol), the (+)-enantiomer hydrochloride is primarily employed as a research tool for probing α₁-AR subtype pharmacology, stress urinary incontinence (SUI) target engagement, and α₁-mediated ingestive behavior studies [3].

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Chiral Identity

(+)-Enantiomer hydrochloride, defined stereochemistry for enantiomer-comparison studies

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Receptor Profile

Reported α₁-AR activation with minimal α₂/β-receptor cross-activity, supports selective pathway research

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Model Context

Used in isolated tissue, in vivo ingestive behavior, and SUI target engagement assays

• [1] DrugBank, Amidephrine, DB16623, https://go.drugbank.com/drugs/DB16623 (accessed 2026-04-23). View Source
• [2] Dungan, K.W., Stanton, H.C., Lish, P.M. (1965). Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. International Journal of Neuropharmacology, 4(4), 219–234. View Source
• [3] Wikipedia, Amidephrine, https://en.wikipedia.org/wiki/Amidephrine (accessed 2026-04-23). View Source

Amidephrine: Differentiation from Generic α₁-Agonists

Substituting amidephrine hydrochloride with another α₁-adrenoceptor agonist such as phenylephrine, methoxamine, cirazoline, or even the racemic amidephrine without systematic verification introduces experimental risk because these agents differ substantially in intrinsic efficacy (full vs. partial agonism), α₁-subtype selectivity (α₁A/₁L vs. α₁B/₁D), β-receptor cross-reactivity, and species-dependent vasopressor potency. Moreover, the (+)-enantiomer hydrochloride (CAS 25952-69-6) cannot be assumed equipotent to the widely studied (−)-enantiomer or racemate, as stereochemistry at the β‑hydroxy group critically determines α₁-AR binding affinity and functional activation [1]. The quantitative evidence below demonstrates that otherwise in‑class compounds exhibit divergent pharmacological fingerprints that directly impact study reproducibility and procurement decision-making.

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Phenylephrine: Exhibits β-receptor activation and potential α₂-signaling; may confound α₁-selective readouts.

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Racemate or (−)-enantiomer: Stereochemistry at the β‑hydroxy group alters α₁-AR binding; equipotency cannot be assumed.

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Methoxamine / cirazoline: Distinct efficacy profiles (full vs. partial agonism); not interchangeable for partial agonism or inotropic studies.

• [1] Buchthal, A.B., Jenkinson, D.H. (1970). Effects of isomers of the α-agonist amidephrine on arterial and tracheal muscle in vitro. European Journal of Pharmacology, 10(3), 293–296. View Source

Quantitative Evidence for Amidephrine vs. Analogs

Pure α₁-Selectivity in Rat Vas Deferens

In the isolated rat vas deferens, (−)-amidephrine exhibited selective activity on α₁-adrenoceptors and failed to exert any effect on α₂-adrenoceptors. The α₁-antagonists prazosin (pA₂ 8.19 and 8.48) and E-643 (pA₂ 8.36 and 8.25) inhibited (−)-amidephrine responses with Schild plot slopes not significantly different from unity, confirming competitive antagonism at α₁-ARs [1]. In contrast, phenylephrine, although also an α₁-agonist, retains demonstrable β-adrenoceptor stimulant activity and does exhibit some functional α₂-signaling in certain preparations, making it a less clean tool for α₁-selective mechanistic studies [2].

α₁-selectivity vs. phenylephrine

Head-to-head

Amidephrine pA₂ (prazosin) 8.19–8.48; zero α₂ activity

Phenylephrine β-activity, potential α₂-signaling

Supports α₁-selective study context without α₂/β confounds

Rat vas deferens, competitive antagonism confirmed

Evidence Dimension	Functional α₂-adrenoceptor activity
Target Compound Data	Zero measurable effect on α₂-adrenoceptors; prazosin pA₂ 8.19–8.48; E-643 pA₂ 8.36–8.25
Comparator Or Baseline	Phenylephrine: known β-adrenoceptor agonist activity; prazosin pA₂ 8.41–9.29 across tissues; no α₂-agonist data for (−)-phenylephrine in the same preparation, but functionally less α₁-selective in vivo
Quantified Difference	Amidephrine: absolute α₂ inactivity vs. phenylephrine: demonstrable β-activity and potential α₂-signaling; qualitative difference in receptor selectivity profile
Conditions	Isolated rat vas deferens; (−)-amidephrine and (−)-phenylephrine tested; prazosin (α₁-antagonist), E-643 (α₁-antagonist), yohimbine (α₂-antagonist) employed

Why This Matters

For pharmacological studies requiring unambiguous α₁-AR activation without confounding α₂- or β-receptor engagement, (−)-amidephrine provides a cleaner signal than phenylephrine, reducing data interpretation ambiguity.

• [1] Vizi, E.S., Ludvig, N. (1983). (−)-Amidephrine, a selective agonist for α₁-adrenoceptors. European Journal of Pharmacology, 91(4), 377–381. PMID: 6137399. View Source
• [2] Dungan, K.W., Stanton, H.C., Lish, P.M. (1965). Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. International Journal of Neuropharmacology, 4(4), 219–234. View Source

Species- and Route-Dependent Vasopressor Potency vs. Phenylephrine

Amidephrine mesylate and phenylephrine were directly compared for vasopressor molar potency in multiple in vivo preparations. The potency ratio (amidephrine:phenylephrine) varied markedly with species and route: 1:9 in anesthetized dogs (i.v.), 1:2.1 in anesthetized cats (i.v.), 5.7:1 in unanesthetized rats (i.p.), and 3.7:1 in unanesthetized rats (p.o.) [1]. This demonstrates that amidephrine is 9-fold less potent than phenylephrine in dogs but 5.7-fold more potent in rats (i.p.), a finding that cannot be extrapolated from single-species phenylephrine data and highlights the risk of species-agnostic substitution.

Vasopressor potency across species

Head-to-head

Dog i.v. 1:9 (amidephrine:phenylephrine)

Cat i.v. 1:2.1

Rat i.p. 5.7:1

Rat p.o. 3.7:1

Species/route potency inversion reported; data cannot be extrapolated across models

In vivo pressor assays, mesylate salt

Evidence Dimension	Vasopressor molar potency ratio
Target Compound Data	Amidephrine mesylate: relative potency varies by species and route
Comparator Or Baseline	Phenylephrine hydrochloride: set as reference (ratio denominator)
Quantified Difference	Anesthetized dog (i.v.) 1:9; anesthetized cat (i.v.) 1:2.1; unanesthetized rat (i.p.) 5.7:1; unanesthetized rat (p.o.) 3.7:1 (amidephrine:phenylephrine)
Conditions	In vivo vasopressor assays; anesthetized dogs (i.v.), anesthetized cats (i.v.), unanesthetized rats (i.p. and p.o.)

Why This Matters

Investigators designing cardiovascular or blood pressure studies must account for species- and route-dependent potency inversion; using phenylephrine as a surrogate without recalibration will yield misleading dose-response relationships.

• [1] Stanton, H.C., Dungan, K.W., Lish, P.M. (1965). Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. International Journal of Neuropharmacology, 4(4), 235–244. View Source

Water Intake Suppression vs. SK&F 89748 in Rats

In a head-to-head systemic injection study in adult male rats, amidephrine markedly suppressed both food intake (ED₅₀ = 0.49 mg/kg) and water intake (ED₅₀ = 0.50 mg/kg). The comparator α₁-agonist SK&F 89748 marginally suppressed food intake (ED₅₀ = 0.37 mg/kg) but was substantially less potent in suppressing water intake (ED₅₀ = 0.76 mg/kg) [1]. The quantification reveals that for water intake suppression – a key endpoint in appetitive behavior research – amidephrine demonstrates a 1.52-fold greater potency (lower ED₅₀) than SK&F 89748, while for food intake the two agonists are more comparable with a 1.32-fold difference.

Water intake suppression ED₅₀

Head-to-head

Amidephrine 0.50 mg/kg vs. SK&F 89748 0.76 mg/kg i.p.

Fold difference 1.52-fold greater potency for amidephrine

Supports ingestive behavior endpoint differentiation

Adult male rats; food intake ED₅₀ also reported

Evidence Dimension	Potency for suppression of ingestive behavior (ED₅₀, mg/kg i.p.)
Target Compound Data	Food intake ED₅₀ = 0.49 mg/kg; water intake ED₅₀ = 0.50 mg/kg
Comparator Or Baseline	SK&F 89748: food intake ED₅₀ = 0.37 mg/kg; water intake ED₅₀ = 0.76 mg/kg
Quantified Difference	Water intake ED₅₀ difference: 0.76 vs. 0.50 mg/kg (1.52-fold greater potency for amidephrine); food intake ED₅₀ difference: 0.49 vs. 0.37 mg/kg (1.32-fold difference, SK&F 89748 nominally more potent for food intake)
Conditions	Adult male Sprague-Dawley rats; systemic intraperitoneal (i.p.) injection; amidephrine doses 0.025, 0.05, 0.1 mg/kg; SK&F 89748 doses 0.01, 0.02, 0.04 mg/kg

Why This Matters

For researchers investigating α₁-AR-mediated effects on ingestive behavior, amidephrine provides a differentiated tool with balanced food/water suppression potency, whereas SK&F 89748 is dissociated (more potent on food than water intake), enabling distinct experimental paradigms.

• [1] Morien, A., McMahon, L., Wellman, P.J. (1993). Effects on food and water intake of the α₁-adrenoceptor agonists amidephrine and SK&F-89748. Life Sciences, 53(2), 169–174. PMID: 8100042. View Source

Positive Inotropic Efficacy in Rat Left Atria

In isolated paced rat left atria under β-adrenoceptor blockade (propranolol), four α₁-selective agonists were compared for positive inotropic responses. The rank order of maximum effectiveness was: methoxamine > phenylephrine > cirazoline > amidephrine. In terms of EC₅₀, methoxamine was the least potent, while phenylephrine, cirazoline, and amidephrine exhibited approximately equivalent potencies [1]. This positions amidephrine as a low-efficacy α₁-AR agonist for positive inotropy, producing a smaller maximum contractile response than methoxamine or phenylephrine at comparable occupancy, consistent with a partial agonist-like profile at cardiac α₁-ARs. The α₂-selective agonist UK 14,304 had no inotropic activity whatsoever, reaffirming the α₁-mediated nature of the response.

Inotropic efficacy rank

Head-to-head

1Methoxamine

2Phenylephrine

3Cirazoline

4Amidephrine (lowest max)

Partial agonist-like response at cardiac α₁-ARs

Rat left atria, β-blockade present

Evidence Dimension	Maximum positive inotropic effectiveness (rank order) and relative potency (EC₅₀)
Target Compound Data	Amidephrine: lowest maximum effectiveness among 4 α₁-agonists; EC₅₀ approximately equivalent to phenylephrine and cirazoline
Comparator Or Baseline	Methoxamine (highest maximum effectiveness, lowest potency); phenylephrine (intermediate effectiveness); cirazoline (intermediate effectiveness); UK 14,304 (zero inotropic activity)
Quantified Difference	Rank order of maximum effectiveness: methoxamine > phenylephrine > cirazoline > amidephrine; EC₅₀ order: methoxamine (least potent) >> phenylephrine ≈ cirazoline ≈ amidephrine
Conditions	Isolated paced rat left atria; cumulative concentration-response curves; β-blockade with propranolol (1 µM); agonists: phenylephrine, methoxamine, cirazoline, amidephrine, UK 14,304

Why This Matters

Procurement decisions for cardiac pharmacology studies must consider the efficacy rank: amidephrine is a low-efficacy α₁-agonist, making it suitable for partial agonism or competitive antagonism experiments, whereas methoxamine serves as a high-efficacy reference standard.

• [1] Williamson, K.L., Broadley, K.J. (1987). Characterization of the alpha-adrenoceptors mediating positive inotropy of rat left atria by use of selective agonists and antagonists. Archives Internationales de Pharmacodynamie et de Thérapie, 285(2), 181–198. PMID: 2883945. View Source

Urethral and Arterial Pressor Responses vs. Ro 115-1240 in Micropigs

In anesthetized micropigs and rabbits, both amidephrine and the selective α₁A/₁L partial agonist Ro 115-1240 (dabuzalgron) produced dose-dependent increases in intraurethral and arterial blood pressures, but the magnitude of pressure increases evoked by Ro 115-1240 was approximately one-third of those produced by amidephrine [1]. In conscious micropigs, only amidephrine produced dose-dependent increases in blood pressure and decreases in heart rate; Ro 115-1240 achieved maximal urethral tension elevation with no detectable effect on blood pressure or heart rate. These results position amidephrine as a full-efficacy α₁A/₁L-AR reference agonist useful for benchmarking the hemodynamic safety margin of partial agonists in SUI target engagement studies.

Urethral pressor magnitude

Head-to-head

Amidephrine ~3× greater pressure response vs. Ro 115-1240

Ro 115-1240 max urethral effect, no BP/HR change in conscious micropigs

Full-efficacy reference for SUI target engagement calibration

Anesthetized micropigs/rabbits; conscious micropig hemodynamics

Evidence Dimension	Magnitude of intraurethral and arterial blood pressure increases
Target Compound Data	Amidephrine: full α₁A/₁L-AR agonist; dose-dependent pressor and heart rate effects; approximately 3× greater pressure responses than Ro 115-1240 in anesthetized animals
Comparator Or Baseline	Ro 115-1240 (dabuzalgron): α₁A/₁L-AR partial agonist; pressure increases ~1/3 of amidephrine; in conscious micropigs, no blood pressure or heart rate effect at maximal urethral efficacy
Quantified Difference	Magnitude of pressure increases: Ro 115-1240 ≈ one-third of amidephrine; conscious micropig: amidephrine = dose-dependent BP increase + HR decrease; Ro 115-1240 = maximal urethral effect with zero BP/HR change
Conditions	Anesthetized micropigs and rabbits (intraurethral and arterial pressure); conscious micropigs (urethral tension, blood pressure, heart rate); recombinant human α₁-AR cell-based assays also employed

Why This Matters

For SUI drug discovery programs, amidephrine serves as the full-efficacy α₁A/₁L-AR control compound against which the therapeutic window of partial agonists is calibrated; its robust hemodynamic effects provide a defined upper boundary for cardiovascular safety assessment.

• [1] Gever, J.R., Soto, R., Henningsen, R.A., Martin, R.S., Hack, T.C., Chen, N., Ford, A.P.D.W. (2004). Pharmacological characteristics of Ro 115-1240, a selective α₁A/₁L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU International, 93(1), 162–170. PMID: 14678390. View Source

Amidephrine: Research and Application Scenarios

α₁-AR Subtype Selectivity Profiling & Competitive Antagonism

Amidephrine's documented lack of functional α₂-adrenoceptor activity and reduced β-receptor engagement, confirmed by competitive pA₂ values (prazosin: 8.19–8.48; E-643: 8.36–8.25) [1], makes it a high-purity α₁-AR pharmacological tool. Its use is indicated in isolated tissue preparations (rat vas deferens, aorta) and recombinant cell-based assays where unambiguous α₁-subtype (particularly α₁A/₁L) activation is required, free of confounding α₂- or β-mediated effects that plague phenylephrine-based protocols [2].

α₁A/₁L Partial Agonist Calibration for SUI Drug Discovery

As a full α₁A/₁L-AR agonist producing approximately 3-fold greater urethral and arterial pressor responses than the partial agonist Ro 115-1240 in micropigs [3], amidephrine provides the essential upper-efficacy reference point for characterizing the therapeutic index of novel SUI candidates. Its dose-dependent hemodynamic effects (blood pressure increase, heart rate decrease) define the cardiovascular risk boundary against which tissue-selective partial agonists are benchmarked [3].

Systemic Ingestive Behavior & Appetite Suppression

Amidephrine's balanced suppression of both food intake (ED₅₀ 0.49 mg/kg i.p.) and water intake (ED₅₀ 0.50 mg/kg i.p.) in rats [4] makes it a valuable chemical probe for investigating α₁-AR-mediated central appetite regulation. Its differentiated profile relative to SK&F 89748 (which shows dissociated food vs. water potency) enables experimental designs that dissect the α₁-AR signaling pathways governing hunger versus thirst mechanisms [4].

Low-Irritation Nasal Decongestant Formulation Research

The methylsulfonamido substitution confers singularly low mucosal irritation potential compared to phenylephrine, with toxicology studies documenting no pathologic changes following intranasal administration to rats and rabbits and reduced acute toxicity [5]. This property makes amidephrine hydrochloride a candidate reference compound for topical decongestant formulation development where minimizing local irritation is a critical formulation goal.

Application

Selection Property

Validation Focus

α₁-AR subtype profiling studies

α₁-selective activation context

Competitive antagonism pA₂ confirmation

SUI partial agonist calibration studies

Full-efficacy reference profile

Urethral vs. hemodynamic safety margin benchmarking

Ingestive behavior research

Food/water intake suppression response

ED₅₀ dose-response in rat models

Nasal formulation irritation studies

Methylsulfonamido substitution irritation context

Mucosal irritation endpoint review

• [1] Vizi, E.S., Ludvig, N. (1983). (−)-Amidephrine, a selective agonist for α₁-adrenoceptors. European Journal of Pharmacology, 91(4), 377–381. PMID: 6137399. View Source
• [2] Dungan, K.W., Stanton, H.C., Lish, P.M. (1965). Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. International Journal of Neuropharmacology, 4(4), 219–234. View Source
• [3] Gever, J.R., Soto, R., Henningsen, R.A., Martin, R.S., Hack, T.C., Chen, N., Ford, A.P.D.W. (2004). Pharmacological characteristics of Ro 115-1240, a selective α₁A/₁L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU International, 93(1), 162–170. PMID: 14678390. View Source
• [4] Morien, A., McMahon, L., Wellman, P.J. (1993). Effects on food and water intake of the α₁-adrenoceptor agonists amidephrine and SK&F-89748. Life Sciences, 53(2), 169–174. PMID: 8100042. View Source
• [5] Scudi, J.V., Weikel, J.H., Harper, N.J. (1972). Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicology and Applied Pharmacology, 21(3), 322–333. View Source